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Compound of Interest

Compound Name: Methyl acetylacetate-d3

Cat. No.: B12367617

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Methyl
acetylacetate-d3. The information presented is essential for ensuring a safe laboratory
environment when working with this compound. The safety data for Methyl acetylacetate-d3 is
predominantly based on the non-deuterated form, Methyl acetoacetate, as isotopic labeling
with deuterium does not significantly alter its fundamental chemical hazards.

Hazard Identification and Classification

Methyl acetylacetate-d3 is classified as a combustible liquid that can cause serious eye
damage.[1][2] It is crucial to understand these hazards to implement appropriate safety
measures.

GHS Hazard Statements:
e H227: Combustible liquid.[1]
o H318: Causes serious eye damage.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is a prerequisite for its safe
handling.
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Property Value Source
Molecular Formula C5H5D303 [3]
Molecular Weight 119.13 g/mol (approx.) N/A
Appearance Colorless liquid [2][41[5]
Odor Pleasant, fruity [2][5]
Melting Point -80 °C /-112 °F [1][6][71[8]
Boiling Point 169 - 170 °C/ 336 - 338 °F [1112][8]
Flash Point 67 -70°C/152.6 - 158 °F CIEII]
(closed cup)
Density 1.076 g/lcm3 at 25 °C [1][5][8]

Vapor Pressure

1 hPaat 20 °C

[2]

Vapor Density

4.0

[2](8]

Autoignition Temperature

280 °C /536 °F

[2]19]

Solubility in Water

Soluble

[2][5]

Flammability Limits

LEL: 3.1%, UEL: 16%

[2](6]

Toxicological Information

Toxicological data provides critical information about the potential health effects of exposure.

The data below is for the non-deuterated Methyl acetoacetate.
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Metric Value Species Test Guideline  Source

Acute Oral 2,580 - 3,228

o Rat (male) OECD 401 [1][9][10]
Toxicity (LD50) mg/kg

Acute Dermal

N > 2,000 mg/kg Rat N/A [1][10]
Toxicity (LD50)
Skin
Corrosion/Irritatio  No skin irritation Rabbit OECD 404 [1]
n
Serious Eye Causes serious )

Rabbit N/A (11121191

Damage eye damage

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing risk.
4.1. Handling:
» Use in a well-ventilated area to avoid inhalation of vapors.[11][12]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and protective clothing.[1][2][9][11]

» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

o Take precautionary measures against static discharge.[1] Ground and bond containers and
receiving equipment.[11][13]

» Avoid contact with skin and eyes.[3][9][11][12]
¢ Do not eat, drink, or smoke when using this product.[12][13]
e Wash hands thoroughly after handling.[1][9]

4.2. Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][9][11][12]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[2][10][11][12][13]

Recommended storage temperature is typically 4°C, protected from light.[14] For solutions in
solvent, -80°C for 6 months or -20°C for 1 month is recommended.[14]

Emergency Procedures
5.1. First-Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Call a POISON CENTER or doctor
immediately.[1][2][9]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1] If irritation persists, seek medical advice.[11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if symptoms occur.[2][9][11]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Immediately make the victim
drink water (two glasses at most). Consult a physician.[1][9][11]

5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon
dioxide (CO2).[1][6][11]

Unsuitable Extinguishing Media: A heavy water stream may be ineffective.[15]

Specific Hazards: The substance is combustible. Vapors may form explosive mixtures with
air.[6][11] Heating may cause containers to explode.[9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][6][9][11]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.researchgate.net/publication/351673464_Evaluating_the_Ready_Biodegradability_of_Biodegradable_Plastics_Using_OECD_Test_Guideline_301F
https://www.researchgate.net/publication/351673464_Evaluating_the_Ready_Biodegradability_of_Biodegradable_Plastics_Using_OECD_Test_Guideline_301F
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5.3. Accidental Release Measures:

e Personal Precautions: Evacuate unnecessary personnel.[15] Ensure adequate ventilation.
Remove all sources of ignition.[2][9][11] Avoid breathing vapors and contact with skin or
eyes.[1][12]

» Environmental Precautions: Prevent the product from entering drains or waterways.[1][11]
[12]

e Containment and Cleanup: Cover drains.[1] Absorb the spill with inert material such as sand,
earth, or vermiculite.[9][11][12] Collect the material into a suitable, labeled container for
disposal.[11][12]

Experimental Protocols Cited

The toxicological and biodegradability data for Methyl acetoacetate are based on standardized
OECD (Organisation for Economic Co-operation and Development) guidelines. Below are
summaries of the methodologies for the key tests cited.

6.1. OECD Test Guideline 401: Acute Oral Toxicity

 Principle: This test determines the short-term adverse effects of a substance after oral
administration of a single dose. It is used to calculate the LD50 (median lethal dose), which
is the statistically derived dose expected to cause death in 50% of the test animals.[11]

» Methodology: The test substance is administered by gavage in graduated doses to groups of
rodents (typically rats).[11] Each group receives a single dose level. Animals are observed
for a period, typically 14 days, for signs of toxicity and mortality. Body weight is recorded
before administration, weekly, and at death.[11] At the end of the study, surviving animals are
euthanized and all animals undergo a necropsy to record any gross pathological changes.
[11]

» Note: This guideline was officially rescinded in 2002 and replaced by alternative methods
that reduce the number of animals used, such as OECD 420, 423, and 425.[4]

6.2. OECD Test Guideline 404: Acute Dermal Irritation/Corrosion
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 Principle: This guideline assesses the potential of a substance to cause irritation or corrosion
when applied to the skin.[1][3][14] The test evaluates the reversibility of the observed effects.
[31[14]

o Methodology: A single dose (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied
to a small area of skin (approx. 6 cm?) on an albino rabbit.[3] An untreated area of skin
serves as a control. The exposure period is typically 4 hours, after which the substance is
removed.[3] The skin is then examined for signs of erythema (redness) and edema (swelling)
at specific intervals (e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[6]
Observations may continue for up to 14 days to assess the reversibility of the effects.[3] The
severity of the skin reactions is scored according to a standardized grading scale.[6]

6.3. OECD Test Guideline 301F: Ready Biodegradability (Manometric Respirometry Test)

e Principle: This screening test evaluates the "ready biodegradability” of a chemical in an
aerobic aqueous medium.[2] It measures the oxygen consumed by a microbial inoculum as it
biodegrades the test substance.[2][9] A substance is considered readily biodegradable if it
reaches a specific percentage of its theoretical oxygen demand (ThOD) within a 28-day
period, including a "10-day window" where the rapid biodegradation phase occurs.[9][15]

» Methodology: A known concentration of the test substance is added to a mineral medium
inoculated with microorganisms (typically from activated sludge).[2] This mixture is incubated
in a closed respirometer at a constant temperature for up to 28 days.[2] The consumption of
oxygen is measured over time, either by monitoring pressure changes or by electrolytically
generating oxygen to maintain a constant volume.[2][10] The amount of oxygen consumed
by the microorganisms in the presence of the test substance (corrected for a blank control) is
expressed as a percentage of the ThOD.[2]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling and use of Methyl
acetylacetate-d3 in a laboratory setting.
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Caption: Safe handling workflow for Methyl acetylacetate-d3.

This guide is intended for informational purposes and should be supplemented by a thorough
review of the specific Safety Data Sheet (SDS) provided by the manufacturer and adherence to
all institutional and regulatory safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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